Cas no 1513857-72-1 (BDBM301305)

• Product Name: BDBM301305
• CAS No: 1513857-72-1
• MF: C₁₉H₁₈F₂N₄O₃
• MW: 388.3680
• MDL: MFCD33023486
• CID: 4879644
• PubChem ID: 86705635
• Update Time: 2025-10-29

BDBM301305 Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluoro-3,5-dimethoxyphenyl)-1-ethyl-1,3,4,7-tetrahydro-2H-pyrrolo[3',2':5,6]pyrido[4,3-d]pyrimidin-2-one
• BDBM301305
• US10131667, Example 121
• 3-(2,6-Difluoro-3,5-dimethoxyphenyl)-1-ethyl-1,3,4,7-tetrahydro-2H-pyrrolo[3'',2'':5,6]pyrido[4,3-d]pyrimidin-2-one
• 3-(2,6-difluoro-3,5-dimethoxyphenyl)-1-ethyl-4,7-dihydropyrrolo[4,5]pyrido[1,2-d]pyrimidin-2-one
• SCHEMBL15555670
• KIWINHVVYMEIQW-UHFFFAOYSA-N
• starbld0004117
• 1513857-72-1

• MDL： MFCD33023486
• Inchi： 1S/C19H18F2N4O3/c1-4-24-16-10(8-23-18-11(16)5-6-22-18)9-25(19(24)26)17-14(20)12(27-2)7-13(28-3)15(17)21/h5-8H,4,9H2,1-3H3,(H,22,23)
• InChI Key： KIWINHVVYMEIQW-UHFFFAOYSA-N
• SMILES： FC1C(=C([H])C(=C(C=1N1C(N(C([H])([H])C([H])([H])[H])C2=C3C([H])=C([H])N([H])C3=NC([H])=C2C1([H])[H])=O)F)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 388.13469677g/mol
• Monoisotopic Mass: 388.13469677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on BDBM301305

Comprehensive Overview of BDBM301305 (CAS No. 1513857-72-1): Properties, Applications, and Research Insights

The compound BDBM301305 (CAS No. 1513857-72-1) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a small-molecule inhibitor, it is frequently studied for its role in modulating specific enzyme pathways and protein-protein interactions. Researchers are particularly interested in its high selectivity and low toxicity profile, making it a promising candidate for drug development.

In recent years, the demand for BDBM301305 has surged, driven by its relevance in cancer research and immunotherapy. Studies suggest its efficacy in targeting kinase signaling pathways, which are critical in cellular proliferation and apoptosis. This aligns with the growing focus on precision medicine and personalized therapeutics, topics frequently searched by professionals in the field. The compound’s mechanism of action is also a hot topic in AI-driven drug discovery, where computational models predict its binding affinity to specific biological targets.

From a chemical perspective, 1513857-72-1 exhibits notable stability under physiological conditions, a trait highly valued in preclinical studies. Its molecular weight and solubility parameters have been optimized for in vitro and in vivo applications, addressing common challenges in drug formulation. These characteristics are often queried in scientific databases and patent literature, reflecting the compound’s industrial and academic relevance.

The synthesis of BDBM301305 involves multi-step organic reactions, with emphasis on yield optimization and purity control. Analytical techniques such as HPLC and mass spectrometry are employed to verify its structural integrity, ensuring compliance with Good Laboratory Practices (GLP). This rigorous quality assurance resonates with laboratories prioritizing reproducible research and data transparency—key concerns in modern scientific discourse.

Beyond its biochemical applications, BDBM301305 is explored in neurodegenerative disease models, particularly for its potential to cross the blood-brain barrier. This aligns with trending searches on Alzheimer’s and Parkinson’s disease therapeutics. Its neuroprotective effects in preclinical trials have spurred collaborations between academia and biotech firms, further amplifying its visibility in grant-funded research.

In summary, BDBM301305 (CAS No. 1513857-72-1) represents a versatile tool for drug discovery and mechanistic studies. Its intersection with high-impact research areas ensures sustained interest, while its optimized physicochemical properties address practical challenges in translational science. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation in life sciences and therapeutic development.